Cas no 1504518-51-7 (methyl2-methyl-1-(pyridin-3-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(pyridin-3-yl)propan-2-ylamine
• CAS No: 1504518-51-7
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5972301
• PubChem ID: 83529170
• Update Time: 2025-08-05

methyl2-methyl-1-(pyridin-3-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(pyridin-3-yl)propan-2-ylamine
• EN300-1848402
• methyl[2-methyl-1-(pyridin-3-yl)propan-2-yl]amine
• 1504518-51-7

• Inchi： 1S/C10H16N2/c1-10(2,11-3)7-9-5-4-6-12-8-9/h4-6,8,11H,7H2,1-3H3
• InChI Key： ADBZOFIKKWZYBL-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl2-methyl-1-(pyridin-3-yl)propan-2-ylamine

Comprehensive Overview of Methyl 2-methyl-1-(pyridin-3-yl)propan-2-ylamine (CAS No. 1504518-51-7)

Methyl 2-methyl-1-(pyridin-3-yl)propan-2-ylamine (CAS No. 1504518-51-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and amine functional groups, is often explored for its potential applications in drug discovery and material science. Its molecular structure, which includes a pyridin-3-yl moiety, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyridine derivatives like Methyl 2-methyl-1-(pyridin-3-yl)propan-2-ylamine has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given its structural similarity to other bioactive molecules. The compound's CAS No. 1504518-51-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of Methyl 2-methyl-1-(pyridin-3-yl)propan-2-ylamine is its synthetic route. Optimizing the synthesis of this compound is a hot topic in organic chemistry forums, with many researchers sharing methodologies to improve yield and purity. The compound's amine group and methyl substituents offer multiple points for functionalization, making it a valuable target for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 1504518-51-7 is often highlighted in patents related to crop protection chemicals and pharmaceutical intermediates. Its stability and reactivity under various conditions make it a preferred choice for large-scale applications. Companies specializing in custom synthesis frequently list this compound in their catalogs, catering to the growing demand from research institutions and manufacturers.

Environmental and safety considerations are also critical when working with Methyl 2-methyl-1-(pyridin-3-yl)propan-2-ylamine. While it is not classified as hazardous under standard regulations, proper handling protocols are essential to ensure workplace safety. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, aligning with the global push for green chemistry practices.

In summary, Methyl 2-methyl-1-(pyridin-3-yl)propan-2-ylamine (CAS No. 1504518-51-7) is a compound of high interest in both academic and industrial settings. Its versatility, combined with its potential applications in drug development and agrochemicals, ensures its continued relevance in scientific literature. As research progresses, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics and sustainable chemicals.